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Compound of Interest

Compound Name: 6-aminoquinolin-2(1H)-one

Cat. No.: B1281455 Get Quote

Essential Safety and Handling Guide for 6-
aminoquinolin-2(1H)-one
This guide provides crucial safety and logistical information for the handling and disposal of 6-
aminoquinolin-2(1H)-one, tailored for researchers, scientists, and professionals in drug

development. The following procedures are based on the known hazards of the closely related

compound, 6-aminoquinoline, and general best practices for handling heterocyclic amines.

Hazard Identification and Classification
While a specific Safety Data Sheet (SDS) for 6-aminoquinolin-2(1H)-one is not readily

available, the hazards can be inferred from the analogous compound, 6-aminoquinoline. It is

classified as a hazardous chemical that poses several risks.[1][2]

Summary of Potential Hazards:
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Hazard Classification Category Description

Acute Oral Toxicity Category 4 Harmful if swallowed.[1]

Acute Dermal Toxicity Category 4 Harmful in contact with skin.[1]

Acute Inhalation Toxicity Category 4 Harmful if inhaled.[1]

Skin Corrosion/Irritation Category 2 Causes skin irritation.[1][2]

Serious Eye Damage/Irritation Category 2
Causes serious eye irritation.

[1][2]

Specific target organ toxicity

(single exposure)
Category 3

May cause respiratory

irritation.[1][2]

Personal Protective Equipment (PPE)
To ensure personal safety and prevent exposure, the following personal protective equipment

must be worn at all times when handling 6-aminoquinolin-2(1H)-one.

Recommended PPE:

Body Part Equipment Standard/Specification

Eyes/Face Safety goggles and face shield ANSI Z87.1 or EN 166

Hands
Chemical-resistant gloves

(Nitrile or Neoprene preferred)
ASTM D6978

Body Disposable gown or lab coat
Polyethylene-coated

polypropylene or similar

Respiratory
NIOSH-approved respirator

(N95 or higher)

For handling powders or

creating aerosols

Operational Plan: Step-by-Step Handling
Procedures
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Adherence to the following procedural steps is mandatory to minimize risk during the handling

of 6-aminoquinolin-2(1H)-one.

Preparation
Work Area: All handling of 6-aminoquinolin-2(1H)-one, especially in its powdered form,

must be conducted within a certified chemical fume hood to prevent inhalation of dust.[1]

PPE Donning: Before entering the designated handling area, put on all required PPE as

specified in the table above.

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible and have been recently tested.[3]

Handling and Use
Weighing: When weighing the solid compound, use a balance inside the chemical fume

hood. Use anti-static weigh paper or a container to prevent dispersal of the powder.

Solution Preparation: To prepare a solution, slowly add the solid 6-aminoquinolin-2(1H)-one
to the solvent in a closed or covered vessel within the fume hood. Avoid shaking the powder,

which can create dust.

Avoid Contact: Do not allow the chemical to come into contact with skin, eyes, or clothing.[1]

In case of accidental contact, follow the first-aid measures outlined below.

Post-Handling: After handling, thoroughly wash your hands and any exposed skin with soap

and water.[1]

First-Aid Measures
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Exposure Route First-Aid Procedure

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes. Seek

immediate medical attention.[1]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. Remove

contaminated clothing. Seek medical attention if

irritation persists.[1]

Inhalation

Move the victim to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.[4]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1]

Disposal Plan
Proper disposal of 6-aminoquinolin-2(1H)-one and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
Solid Waste: Collect all solid waste, including contaminated gloves, weigh paper, and

disposable lab coats, in a designated, clearly labeled hazardous waste container.

Liquid Waste: Collect all solutions containing 6-aminoquinolin-2(1H)-one in a separate,

labeled hazardous waste container for organic chemical waste.

Empty Containers: "Empty" containers may still retain hazardous residue. These should be

triple-rinsed with a suitable solvent, and the rinsate collected as hazardous liquid waste. The

rinsed containers can then be disposed of according to institutional guidelines.

Disposal Procedure
All chemical waste must be disposed of through your institution's Environmental Health and

Safety (EHS) office.
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Do not pour any waste containing 6-aminoquinolin-2(1H)-one down the drain.[1]

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

[1]

Workflow for Handling and Disposal
The following diagram illustrates the standard workflow for the safe handling and disposal of 6-
aminoquinolin-2(1H)-one.
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Caption: Workflow for 6-aminoquinolin-2(1H)-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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